2-Amino-2-(thiophen-3-yl)acetonitrile
Overview
Description
2-Amino-2-(thiophen-3-yl)acetonitrile is a chemical compound with the molecular formula C6H6N2S and a molecular weight of 138.19 . It is a biochemical used for proteomics research .
Synthesis Analysis
The synthesis of thiophene derivatives, such as 2-Amino-2-(thiophen-3-yl)acetonitrile, often involves condensation reactions. The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of 2-Amino-2-(thiophen-3-yl)acetonitrile consists of a thiophene ring attached to an acetonitrile group with an amino group at the 2-position . The InChI code for this compound is 1S/C6H6N2S/c7-3-6(8)5-1-2-9-4-5/h1-2,4,6H,8H2 .Physical And Chemical Properties Analysis
2-Amino-2-(thiophen-3-yl)acetonitrile is a liquid at room temperature . It has a predicted melting point of 72.23°C and a predicted boiling point of approximately 262.4°C at 760 mmHg . Its density is predicted to be around 1.3 g/cm^3, and it has a refractive index (n20D) of 1.60 .Scientific Research Applications
Synthesis of Biologically Active Compounds
This compound is used in the synthesis of thiophene derivatives that are biologically active. These derivatives have been studied for their potential medicinal properties, including anti-inflammatory and serotonin antagonist activities, which can be useful in treating conditions like Alzheimer’s disease .
Structural Investigation and Analysis
Researchers utilize 2-Amino-2-(thiophen-3-yl)acetonitrile in structural investigations, including Hirshfeld surface analysis, to understand molecular interactions and properties .
DNA Interaction Studies
The compound has been used in thermal denaturation studies of DNA, which helps in understanding the interaction between small molecules and nucleic acids .
Electrochemical Applications
It finds application in electrochemical studies due to its conductive properties, particularly in the preparation of potentiostatically prepared films for current density analysis .
Synthesis of Thiophene Ring
Acetylenic esters derived from this compound serve as precursors for constructing thiophene rings, which are fundamental structures in various synthetic organic chemistry applications .
Medicinal Chemistry
In medicinal chemistry, it plays a vital role as a building block for developing compounds with diverse biological effects, aiding in the advancement of new therapeutic agents .
Safety and Hazards
The safety information for 2-Amino-2-(thiophen-3-yl)acetonitrile indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
Mechanism of Action
Target of Action
It’s worth noting that thiophene-based analogs have been found to exhibit a variety of biological activities . They have been used in the development of advanced compounds with diverse biological effects, including anticancer , anti-inflammatory , antimicrobial , and antihypertensive properties .
Mode of Action
It’s known that thiophene derivatives can interact with various biological targets, leading to changes in cellular processes . The compound’s interaction with its targets could potentially lead to alterations in cellular signaling, gene expression, or enzymatic activity, among other effects.
Biochemical Pathways
These activities suggest that the compound may interact with multiple biochemical pathways, potentially influencing processes such as cell proliferation, inflammation, microbial growth, and blood pressure regulation .
Result of Action
Given the broad spectrum of biological activities associated with thiophene derivatives , it’s plausible that the compound could have diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
2-amino-2-thiophen-3-ylacetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2S/c7-3-6(8)5-1-2-9-4-5/h1-2,4,6H,8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGVBAZCHRMIVLP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C(C#N)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2-(thiophen-3-yl)acetonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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